2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C18H19Cl2NO2S/c1-13-2-4-14(5-3-13)12-24-9-8-21-18(22)11-23-17-7-6-15(19)10-16(17)20/h2-7,10H,8-9,11-12H2,1H3,(H,21,22)
• InChI Key: OMMMKJAYZOEKNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H19Cl2NO2S
• Molecular Weight: 384.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide, also known as Dicamba, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the chemical family of benzoic acid and is structurally similar to 2,4-dichlorophenoxyacetic acid (2,4-D), another widely used herbicide. Dicamba was first introduced in the 1960s and has since become an important tool for farmers to manage weed resistance.

Mechanism of Action

2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide works by disrupting the growth and development of plants. It is absorbed by the leaves and stems of the plant and translocated to the growing points, where it interferes with the plant's ability to produce certain hormones. This leads to abnormal growth and development of the plant, eventually leading to its death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in the levels of certain hormones, such as auxins, cytokinins, and gibberellins, which are involved in plant growth and development. This compound can also affect the expression of genes involved in the biosynthesis of these hormones. Additionally, this compound can cause oxidative stress in plants, leading to the accumulation of reactive oxygen species and damage to cellular structures.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide is a widely used herbicide, and its effects on plant growth and development have been extensively studied. It is relatively easy to apply and has a broad spectrum of activity against many different types of weeds. However, this compound can also have negative effects on non-target organisms, such as beneficial insects and other plants. In lab experiments, this compound can be used to study the effects of herbicides on plant growth and development, but care must be taken to ensure that the results are not confounded by the effects of other herbicides or environmental factors.

Future Directions

There are several areas of research that could be explored in the future regarding 2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide. One area of interest is the development of new formulations of this compound that are less toxic to non-target organisms. Another area of interest is the study of the long-term effects of this compound use on soil health and microbial communities. Additionally, research could be done to identify new targets for herbicides that are more specific and less prone to resistance. Finally, research could be done to explore the potential use of this compound as a tool for weed management in organic farming systems.

Synthesis Methods

2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide can be synthesized through several methods, including the reaction of 2,4-dichlorophenol with chloroacetyl chloride, followed by the reaction with 2-mercaptoethylamine and 4-methylbenzyl chloride. The yield of this method is around 60-70%. Another method involves the reaction of 2,4-dichlorophenol with chloroacetic acid, followed by the reaction with 2-mercaptoethylamine and 4-methylbenzyl chloride. The yield of this method is around 80%.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide has been extensively studied for its herbicidal activity and its impact on non-target organisms. It is commonly used in combination with other herbicides, such as glyphosate, to control weeds. This compound has also been used in research to study the effects of herbicides on plant growth and development. Studies have shown that this compound can cause abnormalities in plant growth, such as leaf curling, stem twisting, and stunted growth.